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Compound of Interest

Compound Name: PTC-028

Cat. No.: B15604919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of PTC-028, a novel inhibitor of BMI-1 function currently under investigation for its therapeutic

potential in cancer. Given that PTC-028 is a potent, biologically active compound, adherence to

strict safety protocols is imperative to ensure personnel safety and prevent contamination. The

following guidelines are based on standard laboratory practices for handling investigational

compounds where a comprehensive Material Safety Data Sheet (MSDS) is not publicly

available.

Chemical and Physical Properties
A summary of the known properties of PTC-028 is provided below. This information is

aggregated from various chemical suppliers and research articles.
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Property Value Source

CAS Number 1782970-28-8 [1][2]

Molecular Formula C₁₉H₁₂F₅N₅ [2]

Molecular Weight 405.3 g/mol [2]

Appearance Solid [2][3]

Solubility
DMF: 20 mg/ml, DMSO: 1

mg/ml
[2]

Storage Temperature -20°C [3]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling PTC-
028, particularly when working with the powdered form of the compound.

PPE Type Specification Purpose

Eye Protection

Chemical safety goggles or

safety glasses with side

shields meeting ANSI Z87.1

standards.

To protect eyes from splashes

or airborne particles.[4]

Hand Protection

Nitrile gloves. Dispose of

contaminated gloves

immediately and wash hands.

To prevent skin contact.

Body Protection
A lab coat should be worn to

protect clothing and skin.

To prevent contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

may be necessary when

handling large quantities of the

powder or when there is a risk

of aerosolization.

To prevent inhalation of the

compound.
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Operational Plan for Safe Handling
A systematic approach to handling PTC-028 is crucial to minimize exposure and ensure

experimental integrity.

1. Receiving and Inspection:

Upon receipt, inspect the container for any damage or leaks.

Verify that the container is properly labeled with the compound name, CAS number, and any

hazard warnings.

2. Storage:

Store PTC-028 in a tightly sealed container in a designated, well-ventilated area.

As recommended, store the compound at -20°C.[3]

3. Preparation of Stock Solutions:

All weighing and preparation of stock solutions should be conducted in a chemical fume

hood to minimize inhalation exposure.

Use appropriate solvents such as DMF or DMSO for solubilization.[2]

Ensure all equipment, such as spatulas and weigh boats, are clean and dry.

4. Use in Experiments:

When adding PTC-028 to cell cultures or administering it to animals, wear appropriate PPE.

Handle all solutions containing PTC-028 with care to avoid splashes and aerosols.

Disposal Plan
All waste materials contaminated with PTC-028 must be disposed of as hazardous chemical

waste in accordance with local, state, and federal regulations.
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Solid Waste: Contaminated items such as gloves, weigh boats, and pipette tips should be

collected in a designated, sealed hazardous waste container.

Liquid Waste: Unused solutions containing PTC-028 should be collected in a clearly labeled,

sealed hazardous waste container. Do not pour down the drain.

Sharps: Needles and syringes used for administering PTC-028 should be disposed of in a

designated sharps container.

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of PTC-028 in a laboratory

setting.
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Caption: Workflow for the safe handling of PTC-028 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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